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Chemical and Physical Properties

The table below summarizes the key chemical and physical properties of lysergide and its tartrate salt.

Property Description / Value

Chemical Name Lysergide D-tartrate; (+)-lysergide; 9,10-didehydro-N,N-diethyl-6-methylergoline-

8β-carboxamide D-tartrate salt [1] [2] [3]

Molecular Formula
(Freebase)

C₂₀H₂₅N₃O [1] [4]

Molecular Weight
(Freebase)

323.4 g/mol [1] [4]

Form (Tartrate Salt) Odorless, white to off-white crystalline solid [1] [4] [2]. As a pharmaceutical

product (MM120 ODT), it is formulated as an Orally Disintegrating Tablet [3].

Solubility (Tartrate

Salt)

The tartrate salt is water-soluble [1]. The freebase is soluble in chloroform,

DMSO, and methanol [4].

Stability & Storage Light-sensitive, particularly in solution. Degrades unless protected from light

and elevated temperatures. Store at -20°C in the dark [1] [4] [2].

pKa 7.5 (Uncertain) [4]
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Stability Troubleshooting and FAQs

This section addresses common challenges and questions related to handling lysergide tartrate in a research

setting.

Q1: What are the critical stability risks for lysergide in solution? The primary stability risks for lysergide

in solution are light and temperature [1] [4]. It is highly susceptible to photochemical degradation and

oxidative degradation. One study noted its airborne photolysis half-life could be as short as 18 minutes [4].

Always store solutions in amber glass or otherwise light-opaque containers at frozen temperatures (e.g.,

-20°C) [4] [2].

Q2: How should I handle lysergide to prevent decomposition?

Light Protection: Perform all procedures involving the solid or solution under subdued light or in a

fume hood with the sash down to minimize light exposure.
Surface Interaction: Be aware that LSD can bind to glass containers in acidic solutions [1].

Container: Use amber glass vials for solutions. For long-term storage, consider neutral to slightly
basic pH conditions to minimize binding to glass [1].

Q3: What is the recommended analytical method to verify lysergide purity and stability? A

combination of techniques is used for identification and quantification.

Screening: Thin Layer Chromatography (TLC) with Ehrlich's reagent, which gives a blue/purple color

with lysergide [1].
Confirmation/Quantification: HPLC with fluorescence detection or Gas Chromatography-Mass
Spectrometry (GC-MS) are standard for confirmation and quantification [1]. For GC-MS, the major
ions in the mass spectrum include m/z = 323 (molecular ion), 221, 181, and 207 [1].

Urine Analysis: Commercial immunoassays are available, with a typical cutoff of 0.5 µg/L [1].

The following diagram illustrates the core workflow for maintaining lysergide stability during experiments:
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Start Lysergide Experiment

Use Amber Glassware

Store at -20°C

Analyze Sample

Verify Purity/Stability

Stable Experimental Data

Click to download full resolution via product page

Pharmaceutical Development Context

The recent clinical development of lysergide tartrate (referred to as MM120) provides practical insights

into its optimized handling as a pharmaceutical agent.

Formulation: MindMed's MM120 is a pharmaceutically optimized form of LSD D-tartrate, formulated

as an Orally Disintegrating Tablet (ODT) using Catalent's Zydis technology. This advanced
formulation is designed for more rapid absorption, improved bioavailability, and reduced

gastrointestinal side effects [3].
Clinical Dosing: Phase 2 and 3 trials for conditions like Generalized Anxiety Disorder (GAD) and

Major Depressive Disorder (MDD) are investigating single doses of MM120 in the range of 25 µg to
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200 µg (freebase equivalent) [5] [3]. The 100 µg dose has shown particularly promising efficacy [5]

[3].
Control Status: Lysergide remains a Schedule I controlled substance under the UN 1971

Convention [1] [6]. All research must comply with relevant national and international regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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